1-(3,4-Difluorophenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one

• IUPAC Name: 1-(3,4-difluorophenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one
• InChI: InChI=1S/C18H9F3N4O2/c19-11-3-1-2-10(8-11)17-22-18(27-24-17)16-15(26)6-7-25(23-16)12-4-5-13(20)14(21)9-12/h1-9H
• InChI Key: BUMOIOSIGINYCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H9F3N4O2
• Molecular Weight: 370.3 g/mol

Description

1-(3,4-Difluorophenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one is a useful research compound. Its molecular formula is C18H9F3N4O2 and its molecular weight is 370.291. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

1-(3,4-Difluorophenyl)-3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4-one and its derivatives represent a class of compounds that have been explored for various biological activities, due to their unique structural features. These compounds, including closely related structures, have been synthesized and evaluated for their potential in anticancer, antiangiogenic, antioxidant, antimicrobial, and antiviral applications.

• Anticancer and Antiangiogenic Properties : A series of derivatives were synthesized and showed inhibitory effects on the viability of human cancer cell lines, including liver, breast, and leukemia, with certain compounds exhibiting potent antiangiogenic activity against proangiogenic cytokines involved in tumor progression (Kamble et al., 2015). This suggests their potential utility in cancer treatment through both direct cytotoxic effects and inhibition of tumor angiogenesis.

• Antioxidant Activities : The same series of compounds were evaluated for their antioxidant capacities, with specific derivatives showing significant scavenging activity against various radicals, indicating their potential as antioxidant agents (Kamble et al., 2015).

• Antimicrobial and Antiviral Efficacy : Derivatives of related structures have demonstrated antimicrobial activities against a range of bacteria and fungi, highlighting their potential as antimicrobial agents. Additionally, certain compounds have shown promising antiviral activity against H5N1 virus, suggesting their application in combating viral infections (Abou-Elmagd et al., 2015), (Flefel et al., 2012).

• Herbicidal Activities : Another study focused on a closely related structure, demonstrating herbicidal and bleaching activities, suggesting potential use in agricultural applications (Xu et al., 2008).